![molecular formula C23H32O4S B1254843 10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione](/img/structure/B1254843.png)
10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
Overview
Description
10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione is a steroid lactone.
Scientific Research Applications
Chemical Structure and Reactivity
This compound exhibits a typical steroid shape with distinct A-D rings, varying in the extra E ring. For instance, Djigoué et al. (2012) describe derivatives of androsterone, where the azalactone E ring shows a half-chair conformation, differing from the planar carbamate E ring in its derivatives. These structural differences rationalize the biological results obtained with such derivatives (Djigoué et al., 2012).
Reactivity in Different Solvents
Antkowiak and Sobczak (2001) investigated the reactivity of 1,10-phenanthroline-5,6-dione with diazomethane in various solvents. They found that the product varied significantly depending on whether the medium was aprotic or protic, showcasing the compound's versatile reactivity and potential applications in different chemical environments (Antkowiak & Sobczak, 2001).
Diels-Alder Reactivity
The compound's reactivity is also evident in Diels-Alder reactions. Parvez et al. (2001) detailed how 6-vinyl-1-oxa-4-thiaspiro[4.5]dec-6-ene reacts with different dienophiles, producing a mixture of diastereoisomers. The crystal structures of the products highlight the compound's chemical versatility and potential for producing complex molecular structures (Parvez et al., 2001).
properties
Product Name |
10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
|---|---|
Molecular Formula |
C23H32O4S |
Molecular Weight |
404.6 g/mol |
IUPAC Name |
10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
InChI |
InChI=1S/C23H32O4S/c1-21-8-4-15(24)12-14(21)13-18(28(3)26)20-16(21)5-9-22(2)17(20)6-10-23(22)11-7-19(25)27-23/h12,16-18,20H,4-11,13H2,1-3H3 |
InChI Key |
ADVFYBFTUKGFGC-UHFFFAOYSA-N |
Canonical SMILES |
CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC45CCC(=O)O5)C)S(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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